Cas no 1313760-66-5 ((6-(Phenylthio)pyridin-3-yl)boronic acid)

• Product Name: (6-(Phenylthio)pyridin-3-yl)boronic acid
• CAS No: 1313760-66-5
• MF: C₁₁H₁₀BNO₂S
• MW: 231.078601360321
• CID: 4583288
• Update Time: 2023-08-10

(6-(Phenylthio)pyridin-3-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Phenylthio)pyridine-5-boronic acid
• (6-(Phenylthio)pyridin-3-yl)boronic acid
• AT15425
• (6-phenylsulfanylpyridin-3-yl)boronic acid
• 6-(PHENYLTHIO)PYRIDIN-3-YLBORONIC ACID

• Inchi： 1S/C11H10BNO2S/c14-12(15)9-6-7-11(13-8-9)16-10-4-2-1-3-5-10/h1-8,14-15H
• InChI Key： NBTKVNHGSMDTAM-UHFFFAOYSA-N
• SMILES： S(C1C=CC(B(O)O)=CN=1)C1C=CC=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Topological Polar Surface Area: 78.6